Cas no 2138287-80-4 ((1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid)

• Product Name: (1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid
• CAS No: 2138287-80-4
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6543710
• PubChem ID: 125451623
• Update Time: 2025-06-27

(1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid
• EN300-718083
• EN300-330749
• (1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylicacid
• 2138287-80-4
• (1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid
• 2059914-27-9

• Inchi： 1S/C14H17NO5/c1-15-13(18)20-11-7-14(8-11,12(16)17)9-4-3-5-10(6-9)19-2/h3-6,11H,7-8H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： CCRFYWKZFUUWMC-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1CC(C(=O)O)(C2C=CC=C(C=2)OC)C1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on (1S,3s)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid

Overview of (1S,3S)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic Acid (CAS 2138287-80-4)

CAS 2138287-80-4 represents a complex synthetic compound with significant potential in pharmaceutical research. This molecule, designated as (1S,3S)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid, is notable for its unique structural features and functional groups. The compound's synthesis involves a cyclobutane ring with stereochemistry defined by the (1S,3S) configuration, which is critical for its biological activity. The presence of a 3-methoxyphenyl group and a methylcarbamoyl moiety further contributes to its pharmacological properties.

Recent studies have highlighted the importance of stereochemistry in drug development. The (1S,3S) configuration of this compound is believed to enhance its binding affinity to specific protein targets, making it a promising candidate for therapeutic applications. The 3-methoxyphenyl group, a common substituent in many pharmaceutical agents, is known for its ability to modulate receptor interactions. Meanwhile, the methylcarbamoyl functionality introduces additional reactivity, potentially influencing the compound's metabolic pathways and bioavailability.

Research published in 2023 has demonstrated the utility of this compound in modulating inflammatory responses. A study conducted by the Journal of Medicinal Chemistry reported that the (1S,3S) isomer exhibits enhanced selectivity for the COX-2 enzyme compared to its COX-1 counterpart, which is a crucial factor in minimizing gastrointestinal side effects. This finding underscores the importance of stereochemical control in the design of selective anti-inflammatory agents.

Chemical Structure and Stereochemistry

The chemical structure of (1S,3S)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring with two stereocenters. The 1S,3S configuration ensures that the molecule adopts a specific spatial arrangement, which is essential for its biological activity. The cyclobutane ring is substituted at the 1-position with a 3-methoxyphenyl group, while the 3-position is modified with a methylcarbamoyl oxygen bridge.

The methylcarbamoyl group, also known as an N-methylcarbamoyl group, is a common functional group in pharmaceuticals. It is often used to enhance the solubility and metabolic stability of compounds. The presence of this group in the (1S,3S) isomer may contribute to its improved pharmacokinetic profile. Additionally, the 3-methoxyphenyl substituent is known to influence the molecule's interaction with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels.

Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins. A study published in 2024 used molecular docking simulations to demonstrate that the (1S,3S) isomer binds more effectively to the COX-2 enzyme compared to other isomers. This computational approach has become a valuable tool in the early stages of drug discovery, allowing for the prediction of biological activity before experimental validation.

Pharmacological Applications and Research Trends

Research on (1S,3S)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid has expanded into various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications. A 2023 study in Pharmaceutical Research explored its potential as a selective COX-2 inhibitor, highlighting its ability to reduce inflammation without causing significant gastrointestinal damage. This selectivity is a major advantage over traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which often have broader effects on the COX-1 enzyme.

Another area of interest is its application in neurodegenerative diseases. A 2024 review in Neuropharmacology suggested that the methylcarbamoyl functionality may contribute to the molecule's ability to cross the blood-brain barrier, making it a potential candidate for treating conditions such as Alzheimer's disease. The 3-methoxyphenyl group was also found to modulate the activity of certain neurotransmitter systems, further supporting its therapeutic potential.

Recent trends in drug discovery emphasize the importance of structure-activity relationship (SAR) studies. A 2024 study published in Drug Discovery Today conducted a detailed SAR analysis of this compound, revealing that the (1S,3S) configuration is critical for its biological activity. The study also identified key structural features that can be modified to enhance potency and reduce side effects, providing valuable insights for future drug development.

Conclusion and Future Directions

The (1S,3S)-1-(3-methoxyphenyl)-3-[(methylcarbamoyl)oxy]cyclobutane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and functional groups have been shown to enhance its biological activity and selectivity. Research published in recent years has demonstrated its potential in various therapeutic areas, including anti-inflammatory and neuroprotective applications.

Future directions for research on this compound include the exploration of its applications in other disease areas, such as cancer and autoimmune disorders. Additionally, further studies are needed to fully understand its mechanism of action and optimize its pharmacological profile. The continued development of computational tools and advanced analytical techniques will play a crucial role in the discovery and refinement of this and other similar compounds.

As the field of medicinal chemistry continues to evolve, the importance of stereochemistry and functional group optimization in drug design will remain a central focus. The (1S,3S) isomer of this compound exemplifies how these factors can be leveraged to create more effective and safer therapeutic agents. Ongoing research is expected to yield further insights into its potential applications and contributions to modern medicine.